Cas no 1227591-60-7 (2-(4-Fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-(4-Fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227591-60-7
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4913839
• Update Time: 2025-08-04

2-(4-Fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H9FN2/c14-12-5-3-11(4-6-12)13-10(7-8-15)2-1-9-16-13/h1-6,9H,7H2
• InChI Key： JLMLOJYEIASAJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CC=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-Fluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-(4-Fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227591-60-7): Properties, Applications, and Industry Insights

2-(4-Fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227591-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl moiety with a pyridine-acetonitrile backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₉FN₂, and precise molecular weight of 212.22 g/mol underscore its potential in precision chemistry applications.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing next-generation pharmaceuticals and crop protection agents. Researchers frequently search for terms like "fluorophenyl pyridine synthesis" or "acetonitrile-based drug intermediates", reflecting the compound's relevance in modern organic synthesis. The presence of both fluorine and nitrile functional groups enhances its binding affinity in target molecules, a feature highly valued in kinase inhibitor design and herbicide formulation.

The compound's physicochemical properties—including a melting point range of 98-102°C and solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol—make it particularly useful in laboratory settings. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are typically employed to verify its purity, which often exceeds 97% in commercial samples. These characteristics align with industry standards for high-purity chemical intermediates, a trending topic among quality control professionals.

From an application perspective, 2-(4-Fluorophenyl)pyridine-3-acetonitrile serves as a critical building block in heterocyclic chemistry. Its utility spans multiple domains: 1) In medicinal chemistry, it contributes to the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier; 2) In material science, its aromatic system facilitates the creation of organic semiconductors; 3) In agricultural chemistry, derivatives show promise as plant growth regulators. Such diverse applications explain why search queries like "pyridine-acetonitrile applications" and "fluorophenyl compound uses" consistently rank high in scientific databases.

Environmental and safety considerations are paramount when handling 2-(4-Fluorophenyl)pyridine-3-acetonitrile. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE)—including nitrile gloves and safety goggles—is recommended during laboratory procedures. The compound's biodegradability profile and ecotoxicological data remain active research areas, particularly given the growing emphasis on green chemistry principles in industrial processes.

Market analysts note increasing procurement of 1227591-60-7 by contract research organizations (CROs) and generic drug manufacturers, especially in Asia-Pacific regions. This trend correlates with rising investments in small molecule therapeutics and agrochemical innovation. The compound's patent landscape reveals strategic use in several PCT applications, further validating its commercial significance. For suppliers, optimizing keywords such as "high-quality 2-(4-fluorophenyl)pyridine-3-acetonitrile supplier" or "CAS 1227591-60-7 distributor" can enhance visibility in B2B marketplaces.

Future research directions may explore the compound's potential in photoredox catalysis and metal-organic frameworks (MOFs), two rapidly advancing fields. Its structural adaptability positions it as a candidate for catalytic ligand design and molecular recognition systems. As synthetic methodologies evolve—particularly C-H functionalization techniques—the accessibility of fluorinated pyridine derivatives like this compound is expected to improve, reducing production costs and expanding application horizons.